molecular formula C14H20O2 B231467 Methyl 4-tert-butyl-2,6-dimethylbenzoate

Methyl 4-tert-butyl-2,6-dimethylbenzoate

Cat. No.: B231467
M. Wt: 220.31 g/mol
InChI Key: RHIPVNBDRMEPRG-UHFFFAOYSA-N
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Description

Methyl 4-tert-butyl-2,6-dimethylbenzoate is a useful research compound. Its molecular formula is C14H20O2 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H20O2

Molecular Weight

220.31 g/mol

IUPAC Name

methyl 4-tert-butyl-2,6-dimethylbenzoate

InChI

InChI=1S/C14H20O2/c1-9-7-11(14(3,4)5)8-10(2)12(9)13(15)16-6/h7-8H,1-6H3

InChI Key

RHIPVNBDRMEPRG-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1C(=O)OC)C)C(C)(C)C

Canonical SMILES

CC1=CC(=CC(=C1C(=O)OC)C)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 50 g (0.26 moles) of 4-t-butyl-2,6-dimethylbenzoic acid in 250 ml methylene chloride was added 25 ml (0.34 mole) of thionyl chloride at 25° C. After stirring overnight at 25° C. the solvent and remaining thionyl chloride were evaporated in vacuo. The resulting white solid was dissolved in 50 ml tetrahydrofuran and added dropwise to 250 ml of methanol containing 2 ml of pyridine. After heating the reaction mixture to reflux for 30 minutes the solvents were evaporated in vacuo and the residue was dissolved in 200 ml ethyl acetate and 100 ml of water was added. The organic phase was separated and washed with 100 ml saturated aqueous sodium bicarbonate, 50 ml water and 25 ml brine; then dried over anhydrous magnesium sulfate and evaporated to an oil. The oil was distilled in vacuo at 104°-8° C. at 1.2 mm of mercury to obtain 43 g (81% yield) of the title compound.
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50 g
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25 mL
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250 mL
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81%

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